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Compound of Interest

Compound Name: 8-Dehydroxyshanzhiside

Cat. No.: B15597135

8-Dehydroxyshanzhiside: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

8-Dehydroxyshanzhiside is an iridoid glycoside that has been isolated from Lamiophlomis
rotata, a plant utilized in traditional medicine. This document provides a detailed overview of its
known physical and chemical properties, along with insights into its biological activities. The
information is intended to serve as a foundational resource for researchers and professionals
engaged in natural product chemistry, pharmacology, and drug development. While this guide
compiles the most current and relevant data, it is important to note that specific experimental
details for some properties and biological pathways remain to be fully elucidated in publicly
accessible literature.

Physical and Chemical Properties

The fundamental physical and chemical characteristics of 8-Dehydroxyshanzhiside are
summarized below. This data is crucial for its handling, formulation, and analytical
characterization.
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Property Value Reference
CAS Number 1008532-71-5 [1][2]
Molecular Formula C16H24010 [1][2]
Molecular Weight 376.36 g/mol [11[2]
Appearance Solid (details not specified)
_ _ Data not available in searched

Melting Point )

literature.

Soluble in DMSO and ethanol.
Solubility Quantitative data not readily [31141[5]

available.

Storage Conditions

Powder: -20°C for up to 3
years. In solvent: -80°C for up

to 1 year.

[6]7]

Spectral Data

Detailed spectral data is essential for the unambiguous identification and structural elucidation

of 8-Dehydroxyshanzhiside. While specific spectra are not available, the following table

outlines the expected analytical techniques used for its characterization.
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Spectroscopic Technique Expected Information

Provides information on the number of different

types of protons, their chemical environment,
1H NMR (Proton NMR) and their connectivity, which is crucial for

determining the detailed structure of the

molecule.

Reveals the number of non-equivalent carbons
13C NMR (Carbon-13 NMR) and their chemical shifts, offering insights into

the carbon skeleton of the molecule.

Identifies the presence of specific functional
groups (e.g., hydroxyl (-OH), carbonyl (C=0),
ether (C-O-C)) based on their characteristic

Infrared (IR) Spectroscopy vibrational frequencies. For 8-
Dehydroxyshanzhiside, prominent peaks
corresponding to O-H and C-O stretching would
be expected.[8][9][10]

Determines the molecular weight of the

compound and provides information about its

fragmentation pattern, which aids in structural
Mass Spectrometry (MS) ] ] ] )

confirmation. High-resolution mass spectrometry

(HRMS) would provide the exact molecular

formula.[11][12]

Biological Activity and Potential Sighaling Pathways

8-Dehydroxyshanzhiside has been noted for its potential hemostatic and analgesic effects.[7]
While the precise mechanisms of action and the signaling pathways it modulates are still under
investigation, based on the activities of other iridoid glycosides and natural compounds with
similar therapeutic indications, we can hypothesize potential pathways that may be involved.

Potential Anti-inflammatory and Analgesic Signaling
Pathway
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Many natural compounds with anti-inflammatory and analgesic properties are known to
modulate the NF-kB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) signaling
pathway. This pathway is a central regulator of inflammation. A hypothetical representation of
how 8-Dehydroxyshanzhiside might influence this pathway is depicted below.

Caption: Hypothetical inhibition of the NF-kB signaling pathway by 8-Dehydroxyshanzhiside.

Potential Neuroprotective Signaling Pathway

Given the neuroprotective effects observed with other natural compounds, it is plausible that 8-
Dehydroxyshanzhiside could influence pathways related to neuronal survival and function,
such as the AK/ERK pathway, which is involved in cell survival and proliferation.
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Caption: Postulated activation of pro-survival AkKt/ERK signaling by 8-Dehydroxyshanzhiside.

Experimental Protocols

Detailed, validated experimental protocols for the extraction, purification, and biological testing
of 8-Dehydroxyshanzhiside are not extensively detailed in the available literature. However,
based on common practices for the isolation of iridoid glycosides from plant materials, a
general workflow can be proposed.
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General Extraction and Isolation Workflow

The following diagram illustrates a typical workflow for the extraction and isolation of iridoid
glycosides like 8-Dehydroxyshanzhiside from Lamiophlomis rotata.
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Caption: A generalized workflow for the isolation of 8-Dehydroxyshanzhiside.
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Methodology Outline:

» Plant Material Preparation: The aerial parts of Lamiophlomis rotata are collected, dried, and
ground into a fine powder to increase the surface area for extraction.

o Extraction: The powdered plant material is extracted with a suitable solvent, such as ethanol
or methanol, typically using maceration or Soxhlet extraction. This process is repeated
multiple times to ensure exhaustive extraction.

o Concentration: The resulting extracts are combined, filtered, and concentrated under
reduced pressure to yield a crude extract.

» Chromatographic Purification: The crude extract is subjected to column chromatography. A
study on the purification of total iridoid glycosides from Lamiophlomis rotata suggests the
use of macroporous resins.[13] This is a common technique for the initial separation of
glycosides from other plant constituents.

o Fractionation and Further Purification: Fractions are collected and analyzed (e.g., by TLC or
HPLC). Those containing the target compound are pooled and subjected to further
purification steps, such as preparative high-performance liquid chromatography (HPLC), to
isolate 8-Dehydroxyshanzhiside in high purity.

» Structure Elucidation: The structure of the purified compound is confirmed using
spectroscopic methods such as NMR (*H and 13C), MS, and IR spectroscopy.

Conclusion

8-Dehydroxyshanzhiside is a natural product with potential therapeutic applications,
particularly in the areas of hemostasis and analgesia. This guide provides a summary of its
known physical and chemical properties and postulates potential biological mechanisms of
action. Further research is warranted to fully characterize this compound, including the
determination of its precise spectral data, quantitative solubility, and the elucidation of its
specific molecular targets and signaling pathways. The experimental workflows outlined here
provide a general framework for researchers to pursue further investigation into this promising
iridoid glycoside.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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